2-((4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(4-methylthiazol-2-yl)acetamide

• IUPAC Name: 2-[(4-ethyl-6-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C12H14N4O2S2/c1-3-8-4-9(17)15-12(14-8)20-6-10(18)16-11-13-7(2)5-19-11/h4-5H,3,6H2,1-2H3,(H,13,16,18)(H,14,15,17)
• InChI Key: YGWKSWCHHUWKKL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)NC(=N1)SCC(=O)NC2=NC(=CS2)C
• Molecular Formula: C12H14N4O2S2
• Molecular Weight: 310.4 g/mol

Description

The compound 2-((4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(4-methylthiazol-2-yl)acetamide is a chemical entity that appears to be structurally related to the class of compounds known as acetamides, which are characterized by the presence of an acetyl group attached to a nitrogen atom. Although the specific compound is not directly discussed in the provided papers, insights can be drawn from the structural and activity studies of related acetamide derivatives.

Synthesis Analysis

The synthesis of related N-[2-(1-pyrrolidinyl)ethyl]acetamides is detailed in the first paper, where the authors explore variations in N-acyl, N-alkyl, and amino functions with different substituents at the carbon adjacent to the amide nitrogen . This suggests that the synthesis of the compound would likely involve similar strategies, possibly including the introduction of the thioacetamide bridge and subsequent attachment of the pyrimidine and thiazole rings.

Molecular Structure Analysis

The second paper provides insights into the molecular structure of related 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides . These compounds exhibit a folded conformation around the methylene carbon atom of the thioacetamide bridge, with the pyrimidine ring inclined at significant angles to the benzene ring. This information suggests that the compound may also exhibit a folded conformation due to the presence of the thioacetamide bridge.

Chemical Reactions Analysis

While the provided papers do not directly discuss the chemical reactions of the specific compound, the structural information implies that it may participate in reactions typical of acetamides, such as nucleophilic substitution or hydrolysis. The presence of the thioacetamide group could also introduce reactivity towards electrophiles or oxidizing agents.

Physical and Chemical Properties Analysis

The physical and chemical properties of the compound can be inferred from the structural characteristics described in the papers. The intramolecular hydrogen bonding observed in related compounds suggests that the compound may have a relatively stable conformation and could exhibit specific solubility and melting point characteristics due to the presence of hydrogen bonds. The electronic properties of the pyrimidine and thiazole rings may also influence the compound's absorption spectra and reactivity.